Cas no 74808-01-8 (1-Heptyn-3-amine, 3-methyl-, (S)-)

• Product Name: 1-Heptyn-3-amine, 3-methyl-, (S)-
• CAS No: 74808-01-8
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 540503
• PubChem ID: 12586317
• Update Time: 2025-04-19

1-Heptyn-3-amine, 3-methyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• 1-Heptyn-3-amine, 3-methyl-, (S)-
• (3S)-3-methylhept-1-yn-3-amine
• 74808-01-8
• AKOS006360983
• DTXSID40503469

• Inchi： 1S/C8H15N/c1-4-6-7-8(3,9)5-2/h2H,4,6-7,9H2,1,3H3/t8-/m1/s1
• InChI Key： JWMHLPABPVLWNT-MRVPVSSYSA-N
• SMILES： N[C@@](C#C)(C)CCCC

Computed Properties

• Exact Mass: 125.120449483g/mol
• Monoisotopic Mass: 125.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26Ų